Potassium Nitrate

• CAS No.: 7757-79-1
• Product Name: Potassium Nitrate
• Molecular Formula: KNO3
• Molecular Weight: 101.103 g/mol
• IUPAC Name: potassium;nitrate
• Standard InChI: InChI=1S/K.NO3/c;2-1(3)4/q+1;-1
• Standard InChIKey: FGIUAXJPYTZDNR-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[K+]
• Canonical SMILES: [N+](=O)([O-])[O-].[K+]
• Boiling Point: 752 °F at 760 mm Hg (decomposes) (USCG, 1999); 400; 400 °C (decomp)
• Colorform: Colorless, rhombic or trigonal crystals; White granular or crystalline powde
• Density: 2.109 (USCG, 1999); 2.1 at 25 °C; 2.1 g/cm³
• Melting Point: 633.2 °F (USCG, 1999); 334; Mp 334 °; 337 °C; 333-334 °C
• Physical Description: Potassium nitrate appears as a white to dirty gray crystalline solid. Water soluble. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in solid propellants, explosives, fertilizers.; DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals; White crystalline powder or transparent prisms having a cooling, saline, pungent taste; COLOURLESS-TO-WHITE CRYSTALLINE POWDER.
• Description: Potassium Nitrate is a crystalline salt, KNO3; a strong oxidizer used especially in making gunpowder, as a fertilizer, and in medicine.; Potassium nitrate appears as a white to dirty gray crystalline solid. Water soluble. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in solid propellants, explosives, fertilizers.; Potassium nitrate is the inorganic nitrate salt of potassium. It has a role as a fertilizer. It is a potassium salt and an inorganic nitrate salt.
• Solubility: 35g/100ml; Sol in water, glycerol; slightly sol in alcohol; Insoluble in ethanol; 1 g/2.8 mL water at about 25 °C; 1 g/0.5 mL boiling water; 1 g/620 mL alcohol; 38.3 g/100 g water at 25 °C; 247 g/100 cc water at 100 °C; Insol in absolute alcohol; 0.34 wt% in methanol at 25 °C; Solubility in water, g/100ml at 25 °C: 35.7
• Synonyms: Nitric acid potassium salt; Collo-Bo; E 252; Krista K; Krista K Plus; Niter; Nitre; Saltpeter
• PubChem Compound: 24434
• Last Modified: Nov 11 2021